Cas no 2137537-08-5 (ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137537-08-5
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 6350359
• PubChem ID: 165466421
• Update Time: 2025-05-26

ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137537-08-5
• ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate
• EN300-786353

• Inchi： 1S/C8H14N4O2/c1-3-5(9)6-7(11-12-10-6)8(13)14-4-2/h5H,3-4,9H2,1-2H3,(H,10,11,12)
• InChI Key： UYRVYJGSVDTHIR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(CC)N)=NNN=1)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 93.9Ų

Additional information on ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate

Introduction to Ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137537-08-5)

Ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate, with the chemical formula C₉H₁₄N₄O₂ and a CAS number of 2137537-08-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the triazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a carboxylate group and an aminopropyl side chain, contribute to its unique chemical properties and reactivity.

The synthesis of Ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The reaction pathway often includes the formation of a triazole ring through nucleophilic addition followed by esterification. This synthetic route highlights the compound's versatility and the importance of precise reaction conditions to achieve high yields and purity.

In recent years, Ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate has been studied for its potential in various pharmaceutical applications. One of the most promising areas is its use as an intermediate in the synthesis of bioactive molecules. The triazole moiety is known for its ability to enhance binding affinity and stability in drug molecules, making it a valuable component in medicinal chemistry. Furthermore, the aminopropyl group provides a site for further functionalization, allowing for the creation of more complex and tailored compounds.

Recent research has also explored the antimicrobial properties of Ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate. Studies have shown that derivatives of this compound exhibit significant activity against various bacterial and fungal strains. This finding is particularly relevant in the context of increasing antimicrobial resistance, where novel compounds with unique mechanisms of action are urgently needed. The carboxylate group in Ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate may play a crucial role in interacting with microbial targets, contributing to its efficacy.

The pharmacokinetic profile of Ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate is another area of interest. Preliminary studies suggest that this compound has favorable solubility and stability properties, which are essential for effective drug delivery. Additionally, its metabolic pathways have been investigated to understand how it is processed within the body. This information is critical for optimizing dosages and minimizing potential side effects.

From a computational chemistry perspective, Ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of action. By leveraging advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers have been able to refine their understanding of how this compound interacts at the molecular level.

The role of Ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate in drug discovery continues to evolve with advancements in synthetic methodologies and biotechnological tools. The ability to modify its structure systematically allows for the exploration of a wide range of biological activities. This flexibility makes it an attractive scaffold for designing novel therapeutics targeting various diseases.

In conclusion, Ethyl 5-(1-aminopropyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137537-08-5) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and diverse biological activities make it a valuable tool for researchers in medicinal chemistry. As further studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in the development of new drugs and treatments.